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Compound of Interest

Compound Name: 2-Chloro-6-nitroanisole

Cat. No.: B183065

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-6-nitroanisole

Introduction

2-Chloro-6-nitroanisole, with the CAS number 80866-77-9, is an organic compound that
serves as a valuable intermediate and building block in various chemical syntheses. Its
molecular structure, featuring a chlorinated and nitrated anisole ring, provides multiple reactive
sites for the development of more complex molecules. This technical guide offers a detailed
overview of the core physicochemical properties of 2-Chloro-6-nitroanisole, presents relevant
experimental protocols, and provides visual workflows for its synthesis and handling, tailored
for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-Chloro-6-nitroanisole are
summarized below. These properties are crucial for its handling, application in synthetic
chemistry, and for predicting its behavior in various chemical environments.
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Property Value Source(s)
CAS Number 80866-77-9 [11[2][3]
Molecular Formula C7HeCINO3 [11[3][4]1[5]16]
Molecular Weight 187.58 g/mol [31[41[5]
Appearance Data not available

Melting Point 56 °C [1]

Boiling Point 276.7 °C at 760 mmHg [1]

Flash Point 121.1°C

Refractive Index 1.559 [1]

Solubility Soluble in ethanol.[1] [1]

Experimental Protocols

Detailed experimental protocols for the determination of every physicochemical property for this
specific compound are not readily available in the public domain. However, standard laboratory
procedures are employed. Below are generalized methodologies for key property determination
and a specific protocol for its synthesis.

Determination of Melting Point

The melting point of a solid crystalline substance like 2-Chloro-6-nitroanisole is a key
indicator of its purity.

Methodology: Capillary Melting Point Method

o Sample Preparation: A small, finely powdered sample of 2-Chloro-6-nitroanisole is packed
into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a thermometer or a digital temperature sensor.
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e Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. For pure substances, this range is
typically narrow. The reported melting point for 2-Chloro-6-nitroanisole is 56 °C.[1]

Determination of Boiling Point

The boiling point is determined for liquid substances at a given pressure.
Methodology: Distillation Method

o Apparatus Setup: A small quantity of the substance is placed in a distillation flask fitted with a
condenser and a thermometer. The thermometer bulb should be positioned just below the
side arm of the flask to accurately measure the temperature of the vapor.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

o Observation: The temperature is recorded when it becomes constant. This stable
temperature, observed during the distillation of the liquid, is the boiling point. The
atmospheric pressure is also recorded, as boiling point is pressure-dependent. The boiling
point for 2-Chloro-6-nitroanisole is reported as 276.7 °C at 760 mmHg.[1]

Synthesis of 2-Chloro-6-nitroanisole

A described method for the synthesis of 2-Chloro-6-nitroanisole involves an etherification
reaction.

Reaction Scheme: The synthesis involves the conversion of a suitable precursor, followed by
purification. Protocol:

e Reaction Completion: Samples are taken periodically to monitor the reaction's progress.

» Solvent Removal: After the reaction is complete, the solvent is removed by distillation under
reduced pressure.
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e Slurry Formation: 200g of water is added to the residue, and the mixture is stirred to form a
slurry.

e Washing and Filtration: The solid product is washed, and then collected by filtration.

» Final Washing and Drying: The collected filter cake is washed again with water and then
dried under vacuum to yield 2-chloro-6-nitroanisole.[2]

This process reportedly yields 141.46g of the product with a purity of 95% and a reaction yield
of 85%.[2]

Visualizations
Logical Relationships of Physicochemical Properties

The following diagram illustrates the key physicochemical properties of 2-Chloro-6-
nitroanisole and their relationships.

Physicochemical Properties of 2-Chloro-6-nitroanisole
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Caption: Key physicochemical properties of 2-Chloro-6-nitroanisole.

Experimental Workflow for Synthesis

This diagram outlines the steps for the synthesis of 2-Chloro-6-nitroanisole as described in
the protocol.
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Synthesis Workflow: 2-Chloro-6-nitroanisole

S 5 Monitor Reaction
- ——
Etherification Reaction, (Sampling)

Remove Solvent
(Reduced Pressure Distillation)

Form Slurry
(Add Water)

Collect Solids
(Filtration & Washing)

Dry Product M Final Product
(Vacuum) (Purity: 95%

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-6-nitroanisole.

Safety and Handling Workflow

Based on general safety data for similar chemical compounds, this workflow provides a logical

sequence for safe handling.
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Safe Handling Workflow
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Caption: General workflow for safe handling of chemical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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